Cas no 100500-91-2 (2-Propanone,1-[4-(2-propen-1-yl)-1-piperazinyl]-)

• Product Name: 2-Propanone,1-[4-(2-propen-1-yl)-1-piperazinyl]-
• CAS No: 100500-91-2
• MF: C₁₀H₁₈N₂O
• MW: 182.262722492218
• CID: 124126
• PubChem ID: 13460161
• Update Time: 2025-04-18

2-Propanone,1-[4-(2-propen-1-yl)-1-piperazinyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone,1-[4-(2-propen-1-yl)-1-piperazinyl]-
• 1-(4-PROP-2-EN-1-YLPIPERAZIN-1-YL)PROPAN-2-ONE
• 1-(4-prop-2-enylpiperazin-1-yl)propan-2-one
• 2-Propanone,1-[4-(2-propenyl)-1-piperazinyl]-(9CI)
• 1-[4-(Prop-2-en-1-yl)piperazin-1-yl]propan-2-one
• 1-(4-Allylpiperazin-1-yl)propan-2-one
• 100500-91-2
• DTXSID60541388

• Inchi： 1S/C10H18N2O/c1-3-4-11-5-7-12(8-6-11)9-10(2)13/h3H,1,4-9H2,2H3
• InChI Key： WMTTYRSYGMSZDW-UHFFFAOYSA-N
• SMILES： O=C(C)CN1CCN(CC=C)CC1

Computed Properties

• Exact Mass: 182.14204
• Monoisotopic Mass: 182.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55